Cas no 1806062-34-9 (Ethyl 3-bromo-4-cyano-2-nitrophenylacetate)

• Product Name: Ethyl 3-bromo-4-cyano-2-nitrophenylacetate
• CAS No: 1806062-34-9
• MF: C₁₁H₉BrN₂O₄
• MW: 313.104161977768
• CID: 4945748
• Update Time: 2025-06-13

Ethyl 3-bromo-4-cyano-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-cyano-2-nitrophenylacetate
• ethyl 2-(3-bromo-4-cyano-2-nitrophenyl)acetate

• Inchi： 1S/C11H9BrN2O4/c1-2-18-9(15)5-7-3-4-8(6-13)10(12)11(7)14(16)17/h3-4H,2,5H2,1H3
• InChI Key： TYGMCLGGYMWHLU-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1[N+](=O)[O-])CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 3-bromo-4-cyano-2-nitrophenylacetate

Recent Advances in the Study of Ethyl 3-bromo-4-cyano-2-nitrophenylacetate (CAS: 1806062-34-9) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 3-bromo-4-cyano-2-nitrophenylacetate (CAS: 1806062-34-9) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique bromo, cyano, and nitro functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the role of Ethyl 3-bromo-4-cyano-2-nitrophenylacetate as a key precursor in the synthesis of small-molecule inhibitors targeting protein kinases. The researchers utilized this compound to develop a series of derivatives that exhibited potent inhibitory activity against specific kinase isoforms implicated in cancer progression. The study highlighted the compound's ability to undergo selective modifications, enabling the fine-tuning of pharmacological properties such as potency, selectivity, and metabolic stability.

In addition to its applications in kinase inhibitor development, Ethyl 3-bromo-4-cyano-2-nitrophenylacetate has also been investigated for its potential in antimicrobial drug discovery. A recent report in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel antimicrobial agents using this compound as a starting material. The resulting derivatives displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study emphasized the importance of the nitro and cyano groups in enhancing the compounds' binding affinity to bacterial targets.

Another notable application of Ethyl 3-bromo-4-cyano-2-nitrophenylacetate is in the field of chemical biology, where it has been employed as a molecular probe to study enzyme mechanisms. A 2022 study in ACS Chemical Biology utilized this compound to investigate the catalytic mechanisms of nitroreductases, a class of enzymes involved in the bioreductive activation of prodrugs. The researchers demonstrated that the compound's nitro group undergoes selective reduction by these enzymes, making it a valuable tool for studying enzyme kinetics and designing enzyme-activated therapeutics.

Recent advancements in synthetic methodologies have further expanded the utility of Ethyl 3-bromo-4-cyano-2-nitrophenylacetate. A 2023 publication in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables the efficient functionalization of this compound at the bromo position. This methodology allows for the rapid generation of diverse compound libraries, facilitating structure-activity relationship (SAR) studies in drug discovery programs. The study reported excellent yields and high regioselectivity, underscoring the synthetic versatility of this compound.

Despite these promising developments, challenges remain in the optimization of Ethyl 3-bromo-4-cyano-2-nitrophenylacetate-based therapeutics. Current research efforts are focused on improving the pharmacokinetic properties of derivatives, particularly their solubility and metabolic stability. Additionally, computational modeling studies are being conducted to predict the binding modes of these compounds with their biological targets, which could guide the rational design of more effective drugs.

In conclusion, Ethyl 3-bromo-4-cyano-2-nitrophenylacetate (CAS: 1806062-34-9) represents a valuable chemical scaffold with diverse applications in pharmaceutical research and chemical biology. Recent studies have demonstrated its potential in the development of kinase inhibitors, antimicrobial agents, and enzyme probes. Ongoing research continues to explore new synthetic strategies and biological applications for this compound, highlighting its importance as a versatile building block in medicinal chemistry.